Cas no 1374651-94-1 (2-methyl-2-propanyl 5-bromo-4-methoxy-1h-indazole-1-carboxylate)

2-methyl-2-propanyl 5-bromo-4-methoxy-1h-indazole-1-carboxylate structure
1374651-94-1 structure
Product Name:2-methyl-2-propanyl 5-bromo-4-methoxy-1h-indazole-1-carboxylate
CAS No:1374651-94-1
MF:C13H15BrN2O3
MW:327.173802614212
CID:1244865
PubChem ID:121229035
Update Time:2025-04-20

2-methyl-2-propanyl 5-bromo-4-methoxy-1h-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-propanyl 5-bromo-4-methoxy-1h-indazole-1-carboxylate
    • MFCD22380505
    • tert-Butyl 5-bromo-4-methoxy-1H-indazole-1-carboxylate
    • 1374651-94-1
    • SY393791
    • tert-Butyl5-bromo-4-methoxy-1H-indazole-1-carboxylate
    • Tert-butyl 5-bromo-4-methoxyindazole-1-carboxylate
    • 5-Bromo-1-Boc-4-methoxy-1H-indazole
    • Inchi: 1S/C13H15BrN2O3/c1-13(2,3)19-12(17)16-10-6-5-9(14)11(18-4)8(10)7-15-16/h5-7H,1-4H3
    • InChI Key: PLVBKSPSKBSVRQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=NN2C(=O)OC(C)(C)C)C=1OC

Computed Properties

  • Exact Mass: 326.02660g/mol
  • Monoisotopic Mass: 326.02660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 53.4Ų
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